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Compound of Interest

Compound Name: 2-(4-Chlorobenzoyl)pyridine

Cat. No.: B127602

For laboratory professionals, including researchers, scientists, and those in drug development,

the responsible management and disposal of chemical waste are paramount to ensuring a safe
working environment and protecting the environment. This guide provides detailed, procedural

instructions for the proper disposal of 2-(4-Chlorobenzoyl)pyridine, a compound that requires
careful handling due to its potential hazards.

Immediate Safety and Handling

Before beginning any disposal process, it is crucial to handle 2-(4-Chlorobenzoyl)pyridine
with the appropriate safety measures. This compound is harmful if swallowed, causes skin and
serious eye irritation, and may cause an allergic skin reaction. It is also toxic to aquatic life with
long-lasting effects.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn.

Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of dust.[1]
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In Case of Spills: For small spills, absorb the material with an inert dry substance and place it in
a suitable, sealable container for hazardous waste.[2] For larger spills, evacuate the area and
contact your institution's Environmental Health and Safety (EH&S) department immediately. Do
not allow the chemical to enter drains or waterways.

Quantitative Data Summary

The following table summarizes key quantitative data for 2-(4-Chlorobenzoyl)pyridine,
essential for its safe handling and storage.

Property Value Reference
Molecular Formula C12HsCINO [3]
Molecular Weight 217.65 g/mol [3]

Melting Point 45 - 50 °C (113 - 122 °F)

Boiling Point 213 - 214 °C (415 - 417 °F)

log Pow (Octanol/Water) 2.34 at 25 °C (77 °F)

Room temperature,
Storage Temperature recommended in a cool, dark [4]
place (<15°C)

Disposal Protocol: A Step-by-Step Guide

The disposal of 2-(4-Chlorobenzoyl)pyridine must be managed as hazardous waste in
accordance with local, state, and federal regulations. Under no circumstances should this
chemical be disposed of down the drain or in regular trash.

1. Waste Segregation and Collection:

» Waste Characterization: 2-(4-Chlorobenzoyl)pyridine waste is classified as a chlorinated
organic compound and is hazardous.

o Container: Use a designated, chemically compatible, and leak-proof container with a secure
lid. The container should be clearly labeled.
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e Labeling: The hazardous waste label must include:
o The words "Hazardous Waste".
o The full chemical name: "2-(4-Chlorobenzoyl)pyridine". Do not use abbreviations.

o The hazards associated with the chemical (e.g., "Harmful,” "Irritant,” "Environmental
Hazard").

e Incompatible Materials: Do not mix this waste with incompatible materials such as strong
oxidizing agents or acids.

2. Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

e Ensure secondary containment is in place to capture any potential leaks.
3. Disposal Request and Pickup:

» Once the waste container is full or is no longer being used, submit a chemical waste
collection request to your institution's Environmental Health and Safety (EH&S) department.

e Follow your institution's specific procedures for waste pickup scheduling.
4. Final Disposal Method:

e The most common and recommended method for the disposal of waste pyridine and its
derivatives is high-temperature incineration.[5] This should be carried out at a licensed
hazardous waste disposal facility.

Experimental Workflow and Logical Relationships

The following diagram illustrates the procedural workflow for the proper disposal of 2-(4-
Chlorobenzoyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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